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Compound of Interest

Compound Name: Cobalt(lll) acetylacetonate

Cat. No.: B7798293

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of cobalt(lll)
acetylacetonate, a coordination complex with significant applications in catalysis, materials
science, and organic synthesis. This document details its synthesis, key properties, and
experimental protocols, presenting quantitative data in a structured format for ease of
reference.

Properties of Cobalt(lll) Acetylacetonate

Cobalt(lll) acetylacetonate, with the chemical formula Co(CsH702)s, is a stable, dark green
crystalline solid.[1] It is notable for its solubility in organic solvents and insolubility in water,
making it a versatile precursor and catalyst in various non-aqueous systems.[1] The complex is
diamagnetic, a property stemming from its low-spin octahedral d® electron configuration.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of cobalt(lll) acetylacetonate is
presented in Table 1.
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Property Value References
Molecular Formula Co(CsH702)s [3]
Molecular Weight 356.26 g/mol [3114]

Dark green crystals or
Appearance ) [3]
crystalline powder

Melting Point 210-216 °C [31[5]

Soluble in most organic
solvents (e.g., methanol,
Solubility halogenated solvents,
chloroform, toluene, acetone);
Insoluble in water.[1][5][6]

Stable under normal
conditions, but may

decompose on exposure to

Stability ) o
heat, light, or moist air.
Incompatible with strong
oxidizing agents.[5][6]
CAS Number 21679-46-9 [3][5]

Structural Information

The structure of cobalt(lll) acetylacetonate features a central cobalt atom in the +3 oxidation
state coordinated to three bidentate acetylacetonate (acac) ligands.[6] Each acac ligand binds
to the cobalt ion through its two oxygen atoms, resulting in an octahedral coordination
geometry.[1] This arrangement leads to a chiral complex with Dz symmetry.[1]

Synthesis of Cobalt(lll) Acetylacetonate

The most common and well-documented synthesis of cobalt(lll) acetylacetonate involves the
oxidation of a cobalt(ll) salt in the presence of acetylacetone. A typical procedure utilizes
cobalt(ll) carbonate and hydrogen peroxide as the oxidizing agent.[1][7]

Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis of cobalt(lll)

acetylacetonate.
Synthesis Workflow of Cobalt(lll) Acetylacetonate
Reactants

Reaction

Heat and Stir Reaction Mixture

Reaction Completion

Work-up & Isolation

Cool in Ice Bath

(Filter Crude Productj

Purification
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Caption: Synthesis workflow for Cobalt(lll) acetylacetonate.

Detailed Experimental Protocol

This protocol is a synthesis of methodologies found in the cited literature.[2][7][8][9]

Materials:

Cobalt(ll) carbonate (CoCO3)

Acetylacetone (CH3COCH2COCHs)

10% Hydrogen peroxide (H20:2) solution

Toluene

Heptane or Petroleum Ether
Procedure:

e Reaction Setup: In a conical flask, combine 2.5 g of cobalt(ll) carbonate with 20 mL of
acetylacetone.[2]

e Heating and Oxidation: Heat the mixture to approximately 90°C with constant stirring. Slowly
add 30 mL of 10% hydrogen peroxide solution dropwise over a period of about 30 minutes.
The color of the mixture should turn dark green.[2][10]

» Reaction Completion: After the addition of hydrogen peroxide is complete, continue heating
and stirring for an additional 15-30 minutes to ensure the reaction goes to completion.[2][9]

« |solation of Crude Product: Cool the reaction mixture in an ice bath to precipitate the crude
cobalt(lll) acetylacetonate.[2][8] Filter the dark green precipitate using a Buchner funnel
and wash it with cold ethanol or petroleum ether.[7][8]

 Purification by Recrystallization: Dissolve the crude product in a minimal amount of boiling
toluene. If necessary, filter the hot solution to remove any insoluble impurities. Add heptane
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to the filtrate and cool the mixture in an ice bath to induce crystallization of the purified
product.[8]

e Drying: Filter the purified crystals and air dry them, or dry them in an oven at 110 °C.[2][7][9]

Applications

Cobalt(lll) acetylacetonate is a versatile compound with a range of applications in both
academic research and industrial processes.

Catalysis

It serves as a catalyst in various organic reactions, including polymerization and oxidation
reactions.[3][6] Its solubility in organic media makes it an excellent precursor for homogeneous
catalysis.[1]

Materials Science

This complex is utilized as a precursor for the synthesis of cobalt-based materials, such as
cobalt oxide nanoparticles and thin films, which have applications in electronics,
nanotechnology, and energy storage.[3][6] It is also used in the production of magnetic
materials.[3]

Organic Synthesis

In organic synthesis, cobalt(lll) acetylacetonate can be used as a reagent, for example, in the
preparation of 3-keto esters.[6]

Safety Information

Cobalt(lll) acetylacetonate may cause skin sensitization and, if inhaled, may lead to allergy or
asthma symptoms.[4][11] It is recommended to handle the compound in a well-ventilated area
and to use appropriate personal protective equipment, including gloves and safety glasses. For
detailed safety information, refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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